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Compound Focus: (1R,3E,7E,11S)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-
diene Get

CAS No.: 19888-34-7 Quote
Cat. No.: S1556315

Chemical Profile Comparison

The table below summarizes the key identifiers and available data for Humulene Epoxide I and II.

Feature Humulene Epoxide | Humulene Epoxide Il

CAS Number Information not explicitly found in search ~ 19888-34-7 [1] [2]

results
IUPAC InChI=1S/C15H240/c1-12-7-5-9- InChI=1S/C15H240/c1-12-7-5-9-
Standard 14(2,3)11-13-15(4,16-13)10-6- 14(2,3)11-13-15(4,16-13)10-6-8-
InChl 8-12/h5,8-9,13H,6-7,10- 12/h5,8-9,13H,6-7,10-11H2,1-
11H2,1-4H3/b9-5+,12-8+ [3] 4H3/b9-5+,12-8+/t13-,15-/ml1/s1
[4]
IUPAC RKQDKXOBRXTSFS-PIHCAMFYSA-N[3] RKQDKXOBRXTSFS-UOAUIWSESA-N [2] [4]
Standard
InChiKey
Molecular C15H240 / 220.3505 g-mol~* [3] C15H240 / 220.3505 g-mol~* [1] [2] [4]
Formula &
Weight
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Feature Humulene Epoxide | Humulene Epoxide Il

Chemical o-Humulene oxide; Humulene 6,7- Humulene Epoxide 1l [1] [2]

Names epoxide; Humulene oxide | [3]

Reported Information not explicitly found in search  Antimalarial activity [1] [2]

Bioactivity results

Natural Information not explicitly found in search  Zingiber officinale (ginger) rhizomes [2]
Source (from  results

search

results)

Experimental Protocols for Identification

The most consistent experimental data for differentiating these isomers comes from Gas Chromatography-

Mass Spectrometry (GC-MS) analysis.

e Sample Preparation: Essential oils are typically extracted from plant material via hydrodistillation or

steam distillation [5] [6]. The extract is often diluted with a suitable solvent (e.g., hexane or
dichloromethane) before injection into the GC-MS system.
e GC-MS Analysis: The separation and identification are achieved using a GC system equipped with
two different types of columns to confirm retention indices (RI) [4]:
o Non-polar column: e.g., DB-5, HP-5 (5% phenyl polysiloxane).
o Polar column: e.g., DB-Wax, HP-Innowax (polyethylene glycol).

o Key Differentiation Parameters: The isomers are primarily distinguished by their Retention Indices

(RI) on these different columns and their unique mass spectra fragmentation patterns [3] [4]. For

example, Humulene Epoxide Il has recorded RIs of ~1608 (non-polar DB-5 column) and ~2071 (polar

Innowax FSC column) [4]. Comparing these values to known standards is crucial for correct
identification.

The following diagram illustrates this analytical workflow.
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Research Context and Limitations

¢ Humulene Epoxides in Hops and Beer: The search results indicate that multiple humulene
epoxides are formed during the brewing process and that the hydrolysis products of Humulene
Epoxide Il are specifically associated with the desirable "hoppy" aroma in beer [7]. This suggests a
significant functional difference between the isomers in this context.

¢ Limited Direct Comparison: The available information is insufficient for a comprehensive, direct
comparison of all biological activities. The noted antimalarial activity is only reported for Humulene
Epoxide 11 [1] [2]. The anti-inflammatory properties mentioned in the search results are attributed to
humulene itself [7], and it is unclear how its epoxides compare.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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